Cas no 2229578-98-5 (tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate
• CAS No: 2229578-98-5
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 5884110
• PubChem ID: 165977153
• Update Time: 2025-05-22

tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate
• EN300-1890336
• 2229578-98-5
• tert-butyl N-[5-methoxy-2-(piperidin-3-yl)phenyl]carbamate

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-15-10-13(21-4)7-8-14(15)12-6-5-9-18-11-12/h7-8,10,12,18H,5-6,9,11H2,1-4H3,(H,19,20)
• InChI Key： YUVOEFAXPQOQMA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C=CC=1C1CNCCC1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate

tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate, identified by the CAS number 2229578-98-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a methoxy substituent, and a piperidine ring. The combination of these functional groups makes it a versatile compound with intriguing properties.

Recent studies have highlighted the importance of compounds like tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate in drug discovery and development. The presence of the piperidine ring, a six-membered amine-containing structure, is particularly interesting due to its ability to form hydrogen bonds and interact with biological targets. This feature has been exploited in the design of various bioactive molecules, including kinase inhibitors and GPCR modulators.

The synthesis of tert-butyl N-5-methoxy-2-(piperidin-3-yl)phenylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the methoxy group at the 5-position is achieved through standard nucleophilic substitution or coupling reactions. Subsequent steps involve the incorporation of the piperidine ring and the tert-butyl group, which are critical for achieving the desired physicochemical properties.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have demonstrated that tert-butyl N-5-methoxy-substituted phenols can serve as intermediates in the synthesis of bioactive agents with enhanced solubility and stability. The presence of the tert-butyl group also contributes to increased lipophilicity, which is often desirable in drug candidates targeting membrane-bound proteins.

In terms of pharmacological activity, preliminary studies suggest that tert-butyl N-substituted derivatives exhibit moderate inhibitory effects on certain enzymes, including tyrosine kinases and histone deacetylases (HDACs). These findings underscore the potential of this compound as a lead molecule for further optimization in drug discovery programs.

The structural versatility of tert-butyl N-substituted phenols also makes them valuable in materials science. For instance, derivatives with electron-donating groups like methoxy are known to enhance the electronic properties of conjugated systems, making them suitable for applications in organic electronics and optoelectronics.

In conclusion, tert-butyl N-substituted phenols like CAS No. 2229578-98-5 represent a class of compounds with diverse applications across multiple disciplines. Their unique combination of functional groups and structural features positions them as valuable tools for advancing both chemical research and industrial innovation.